Cas no 2172269-29-1 (methyl 3-(3-hydroxyazetidin-3-yl)-1,1-dioxo-1lambda6-thiane-3-carboxylate)

• Product Name: methyl 3-(3-hydroxyazetidin-3-yl)-1,1-dioxo-1lambda6-thiane-3-carboxylate
• CAS No: 2172269-29-1
• MF: C₁₀H₁₇NO₅S
• MW: 263.310682058334
• CID: 6269686
• PubChem ID: 165444112
• Update Time: 2025-05-27

methyl 3-(3-hydroxyazetidin-3-yl)-1,1-dioxo-1lambda6-thiane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-hydroxyazetidin-3-yl)-1,1-dioxo-1lambda6-thiane-3-carboxylate
• EN300-1631539
• 2172269-29-1

• Inchi： 1S/C10H17NO5S/c1-16-8(12)9(10(13)5-11-6-10)3-2-4-17(14,15)7-9/h11,13H,2-7H2,1H3
• InChI Key： KCCJIOOHJLJZQA-UHFFFAOYSA-N
• SMILES： S1(CCCC(C(=O)OC)(C1)C1(CNC1)O)(=O)=O

Computed Properties

• Exact Mass: 263.08274382g/mol
• Monoisotopic Mass: 263.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 101Ų

Additional information on methyl 3-(3-hydroxyazetidin-3-yl)-1,1-dioxo-1lambda6-thiane-3-carboxylate

Comprehensive Overview of Methyl 3-(3-hydroxyazetidin-3-yl)-1,1-dioxo-1lambda6-thiane-3-carboxylate (CAS No. 2172269-29-1)

The compound methyl 3-(3-hydroxyazetidin-3-yl)-1,1-dioxo-1lambda6-thiane-3-carboxylate (CAS No. 2172269-29-1) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the azetidine ring and sulfone functional group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for novel heterocyclic compounds like methyl 3-(3-hydroxyazetidin-3-yl)-1,1-dioxo-1lambda6-thiane-3-carboxylate has surged due to their role in addressing unmet medical needs. The compound's hydroxyazetidine moiety is a key pharmacophore, often explored in the development of kinase inhibitors and GPCR modulators. Its sulfone group further enhances its metabolic stability, a critical factor in optimizing drug candidates for clinical use. These attributes align with current trends in precision medicine and targeted therapy.

The synthesis of CAS No. 2172269-29-1 involves multi-step organic transformations, often starting from readily available precursors like thiane derivatives and azetidinones. Modern green chemistry approaches, such as catalytic asymmetric synthesis and flow chemistry, are increasingly applied to improve yield and reduce environmental impact. This resonates with the growing emphasis on sustainable practices in chemical manufacturing, a topic frequently searched by professionals in the field.

Analytical characterization of methyl 3-(3-hydroxyazetidin-3-yl)-1,1-dioxo-1lambda6-thiane-3-carboxylate typically employs advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's purity and stereochemistry, which are crucial for its performance in downstream applications. The rise of AI-assisted spectral analysis tools has further streamlined this process, reflecting the integration of digital technologies in chemical research.

From a commercial perspective, CAS 2172269-29-1 is primarily supplied by specialty chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability are influenced by factors such as scale-up challenges and regulatory requirements. Discussions about supply chain resilience and local production capabilities—topics trending in post-pandemic economies—are relevant to this compound's market dynamics.

Future research directions for methyl 3-(3-hydroxyazetidin-3-yl)-1,1-dioxo-1lambda6-thiane-3-carboxylate may explore its utility in fragment-based drug design or as a building block for covalent inhibitors. The compound's versatility also positions it as a candidate for agrochemical innovation, particularly in developing next-generation crop protection agents with improved environmental profiles. These applications address contemporary concerns about food security and sustainable agriculture.

In summary, methyl 3-(3-hydroxyazetidin-3-yl)-1,1-dioxo-1lambda6-thiane-3-carboxylate represents a compelling case study in modern medicinal chemistry. Its structural complexity, synthetic accessibility, and functional adaptability make it a subject of ongoing investigation across multiple disciplines. As the scientific community continues to prioritize molecular innovation, compounds like CAS 2172269-29-1 will remain at the forefront of cutting-edge research.